Cas no 2229137-66-8 (2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid)

• Product Name: 2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid
• CAS No: 2229137-66-8
• MF: C₁₁H₁₀FNO₄
• MW: 239.199806690216
• CID: 5748832
• PubChem ID: 165757554
• Update Time: 2025-05-24

2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1805738
• 2229137-66-8
• 2-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]acetic acid
• 2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid

• Inchi： 1S/C11H10FNO4/c12-8-5-7(1-2-9(8)13(16)17)11(3-4-11)6-10(14)15/h1-2,5H,3-4,6H2,(H,14,15)
• InChI Key： LPYKYQPPUCFCPC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CC(=O)O)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.05938596g/mol
• Monoisotopic Mass: 239.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid

Introduction to 2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid (CAS No. 2229137-66-8)

2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229137-66-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is known for its structural rigidity and potential bioactivity. The presence of a 3-fluoro-4-nitrophenyl substituent further enhances its pharmacological profile, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid incorporates several key features that are highly relevant to modern medicinal chemistry. The cyclopropyl ring, a three-membered carbon heterocycle, is known to contribute to the metabolic stability and binding affinity of small molecules. Additionally, the fluoro and nitro groups are well-documented pharmacophores that can modulate electronic properties, lipophilicity, and interactions with biological targets. These features make this compound an intriguing subject for investigating its potential applications in therapeutic contexts.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. In this context, 2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid has been explored using virtual screening techniques to identify its binding interactions with various biological targets. Preliminary studies suggest that this compound exhibits promising affinity for enzymes and receptors involved in inflammatory pathways, making it a potential lead for developing novel anti-inflammatory agents.

The fluoro group in the aromatic ring of this molecule is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic properties of drug candidates. Fluorinated compounds are often associated with improved metabolic stability, enhanced binding affinity, and altered pharmacological activity. The nitro group further contributes to the electronic environment of the molecule, potentially enabling selective interactions with biological targets. These structural features have been extensively studied in the context of developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

In vitro studies have begun to elucidate the mechanistic aspects of 2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid. Initial experiments have demonstrated its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The cyclopropyl moiety appears to enhance binding interactions by providing a rigid scaffold that fits well into the active sites of these enzymes. Additionally, the presence of both fluoro and nitro substituents may allow for fine-tuning of pharmacological effects through structural modifications.

The potential therapeutic applications of 2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid extend beyond anti-inflammatory indications. Emerging research suggests that this compound may also exhibit antiviral and anticancer properties. The ability of fluorinated aromatic compounds to interfere with viral replication and cancer cell proliferation has been well-documented. Furthermore, the cyclopropyl ring's unique structural properties may enable selective targeting of malignant cells while minimizing side effects on healthy tissues.

As computational methods continue to evolve, the design and optimization of molecules like 2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid are becoming increasingly efficient. Machine learning algorithms can predict binding affinities and metabolic stabilities with high accuracy, allowing researchers to prioritize compounds for experimental validation. This interdisciplinary approach has accelerated the discovery pipeline for novel therapeutics and has positioned compounds such as this one as promising candidates for further development.

The synthesis of 2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it feasible to produce this compound on a scalable basis. Key synthetic strategies involve multi-step organic transformations that incorporate fluorinated aromatic precursors and cyclopropanation reactions. These techniques have been refined over recent years, enabling high-yield synthesis with minimal byproducts.

The safety profile of 2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid is currently under investigation through preclinical toxicology studies. Preliminary data suggest that the compound exhibits low toxicity at therapeutic doses, although further studies are needed to fully characterize its safety profile. The presence of both fluorine and nitro groups necessitates careful evaluation to assess potential metabolic pathways and excretion rates.

In conclusion, 2-1-(3-fluoro-4-nitrophenyl)cyclopropylacetic acid (CAS No. 2229137-66-8) represents a compelling example of how structural innovation can lead to novel bioactive molecules with therapeutic potential. Its unique combination of pharmacophores—namely the cyclopropyl ring, fluoro group, and nitro group—makes it an attractive candidate for further exploration in drug discovery programs targeting inflammation, cancer, and other diseases.